![molecular formula C6H11ClN2O2 B2400646 [5-(Methoxymethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride CAS No. 2243504-43-8](/img/structure/B2400646.png)
[5-(Methoxymethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride
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Description
Scientific Research Applications
Psychoactive Substance Research
Research on 5-MeO-DALT, a psychoactive substance, highlights the importance of understanding the pharmacological, physiological, psychopharmacological, and toxicological characteristics of such compounds. This knowledge is critical for documenting cases and establishing a scientific evidence base for the drugs (Corkery et al., 2012).
Biomass Conversion Research
The conversion of plant biomass to furan derivatives, including research on 5-Hydroxymethylfurfural (HMF) and its derivatives, highlights the potential of such compounds in replacing non-renewable hydrocarbon sources. This area of research is significant for sustainable development in the chemical industry (Chernyshev et al., 2017).
Serotonergic System Research
Studies on the serotonergic system, including the effects of serotonin (5-HT) on mood disorders, behavior, and various physiological processes, underscore the importance of understanding neurotransmitter systems. This research is vital for developing treatments for psychiatric disorders and understanding the neurobiological basis of behavior (Ermakova et al., 2021; Reilly et al., 1997).
properties
IUPAC Name |
[5-(methoxymethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2.ClH/c1-9-4-6-2-5(3-7)8-10-6;/h2H,3-4,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFCGVJOUZZJSGA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NO1)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.